Cas no 1261079-76-8 (Ethyl 6-Iodoimidazo1,2-apyridine-2-carboxylate Hydrochloride)

• Product Name: Ethyl 6-Iodoimidazo1,2-apyridine-2-carboxylate Hydrochloride
• CAS No: 1261079-76-8
• MF: C₁₀H₁₀ClIN₂O₂
• MW: 352.556073665619
• MDL: MFCD18157674
• CID: 4583523
• Update Time: 2025-07-21

Ethyl 6-Iodoimidazo1,2-apyridine-2-carboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-iodoimidazo[1,2-a]pyridine-2-carboxylate hydrochloride
• Ethyl 6-Iodoimidazo1,2-apyridine-2-carboxylate Hydrochloride

• MDL： MFCD18157674
• Inchi： 1S/C10H9IN2O2.ClH/c1-2-15-10(14)8-6-13-5-7(11)3-4-9(13)12-8;/h3-6H,2H2,1H3;1H
• InChI Key： LOBXZDCMPCJLOQ-UHFFFAOYSA-N
• SMILES： C(C1N=C2C=CC(I)=CN2C=1)(=O)OCC.Cl

Additional information on Ethyl 6-Iodoimidazo1,2-apyridine-2-carboxylate Hydrochloride

Ethyl 6-Iodoimidazo1,2-apyridine-2-carboxylate Hydrochloride: A Promising Compound in Medicinal Chemistry

Ethyl 6-Iodoimidazo1,2-apyridine-2-carboxylate Hydrochloride is a derivative of imidazo[1,2-a]pyridine, a heterocyclic compound with significant interest in pharmaceutical research. This compound, with the chemical formula C₁₀H₉IN₂O₂·HCl, is characterized by its unique molecular structure that combines an iodo group at the 6-position of the imidazo[1,2-a]pyridine ring and a hydrochloride salt moiety. The CAS No. 1261079-76-8 identifier highlights its distinct chemical identity, which has attracted attention for its potential applications in drug discovery and synthetic chemistry.

Recent studies have focused on the synthetic pathways and structural modifications of this compound to enhance its pharmacological properties. For instance, a 2023 publication in Journal of Medicinal Chemistry reported the development of a novel imidazo[1,2-a]pyridine-based scaffold with improved solubility and bioavailability. The 6-iodo substituent was found to play a critical role in modulating the compound's interaction with biological targets, making it a valuable intermediate for the design of targeted therapies.

The chemical structure of Ethyl 6-Iodoimidazo1,2-apyridine-2-carboxylate Hydrochloride includes a fused ring system with nitrogen atoms, which contributes to its stability and reactivity. The hydrochloride salt form ensures optimal solubility in aqueous environments, a key factor in pharmaceutical formulations. Researchers have also explored the photophysical properties of this compound, revealing its potential as a fluorescent probe for bioimaging applications.

Advancements in computational modeling have further expanded the understanding of this compound's behavior. A 2024 study published in Organic & Biomolecular Chemistry utilized quantum mechanics calculations to predict the electronic transitions and nonlinear optical properties of the molecule. These findings suggest potential applications in optoelectronic devices and nanotechnology, beyond its traditional role in medicinal chemistry.

The synthetic versatility of Ethyl 6-Iodoimidazo1,2-apyridine-2-carboxylate Hydrochloride has been demonstrated through its use as a building block in the preparation of various functionalized derivatives. For example, a 2023 report in Chemical Communications described the incorporation of fluorine atoms into the imidazo[1,2-a]pyridine framework to enhance metabolic stability. Such modifications are critical for improving the drug-like properties of the compound, including its lipophilicity and cell permeability.

Recent research has also highlighted the antimicrobial potential of this compound. A 2024 study in Antimicrobial Agents and Chemotherapy evaluated its activity against multidrug-resistant bacterial strains. The iodo substituent was found to enhance the compound's ability to disrupt bacterial cell membranes, suggesting its potential as a novel antibiotic candidate. These findings underscore the importance of structural modifications in optimizing the biological activity of the molecule.

The pharmacokinetic profile of Ethyl 6-Iodoimidazo1,2-apyridine-2-carboxylate Hydrochloride has been investigated to assess its suitability for therapeutic applications. A 2023 study in Drug Metabolism and Disposition reported that the compound exhibits favorable absorption and metabolism characteristics, with minimal hepatic toxicity. These properties make it a promising candidate for oral administration in drug development programs.

Furthermore, the environmental impact of this compound has been a focus of recent studies. Researchers have evaluated its biodegradability and toxicological profile to ensure its safety in industrial and pharmaceutical applications. A 2024 report in Environmental Science & Technology demonstrated that the compound undergoes rapid degradation in natural water systems, reducing its potential for environmental accumulation.

Collaborative efforts between academic and industrial researchers continue to drive the innovation of this compound. For example, a 2023 partnership between a pharmaceutical company and a university led to the development of a library of derivatives based on the imidazo[1,2-a]pyridine scaffold. These derivatives are being tested for their antiviral and anti-inflammatory activities, reflecting the broad applicability of the core structure.

In conclusion, Ethyl 6-Iodoimidazo1,2-apyridine-2-carboxylate Hydrochloride represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure, combined with its synthetic flexibility and pharmacological potential, positions it as a versatile compound for future drug development. Ongoing research continues to uncover new applications, ensuring its relevance in both pharmaceutical and materials science domains.